Cas no 1189106-09-9 (Ethyl 4,7-dichloroquinazoline-2-carboxylate)

Ethyl 4,7-dichloroquinazoline-2-carboxylate is a versatile quinazoline derivative widely used in pharmaceutical and agrochemical research. Its key structural features—the dichloro substitution at the 4 and 7 positions and the ethyl carboxylate group at the 2-position—make it a valuable intermediate for synthesizing biologically active compounds. The compound exhibits high reactivity, enabling efficient further functionalization, particularly in the development of kinase inhibitors and other heterocyclic scaffolds. Its stability under standard laboratory conditions and well-documented synthetic routes enhance its utility in medicinal chemistry. Researchers favor this derivative for its balanced solubility in organic solvents, facilitating purification and downstream applications.
Ethyl 4,7-dichloroquinazoline-2-carboxylate structure
1189106-09-9 structure
Product Name:Ethyl 4,7-dichloroquinazoline-2-carboxylate
CAS No:1189106-09-9
MF:C11H8Cl2N2O2
MW:271.099420547485
MDL:MFCD12675150
CID:1211123
PubChem ID:45599705
Update Time:2025-07-24

Ethyl 4,7-dichloroquinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,7-dichloroquinazoline-2-carboxylate
    • DTXSID10671245
    • Ethyl 4,7-dichloro-2-quinazolinecarboxylate
    • CS-0338867
    • 1189106-09-9
    • MFCD12675150
    • DB-061439
    • Ethyl4,7-dichloroquinazoline-2-carboxylate
    • MDL: MFCD12675150
    • Inchi: 1S/C11H8Cl2N2O2/c1-2-17-11(16)10-14-8-5-6(12)3-4-7(8)9(13)15-10/h3-5H,2H2,1H3
    • InChI Key: SLYQQUNSFUMFFQ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC(=CC2=NC(C(=O)OCC)=N1)Cl

Computed Properties

  • Exact Mass: 269.996
  • Monoisotopic Mass: 269.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.1A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 421.8±48.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 4,7-dichloroquinazoline-2-carboxylate Security Information

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